TITANIUM OXYSULFATE

• CAS RN: 123334-00-9
• Molecular Formula: O5STi
• Molecular Weight: 159.93

Description

Titanium oxysulfate is an inorganic compound composed of the elements titanium, oxygen and sulfur. It is a white, powdery substance with a melting point of 651°C and a boiling point of 1,200°C. Titanium oxysulfate has a variety of uses in the fields of science and industry, including applications in catalysis, corrosion protection, and drug delivery.

Scientific Research Applications

Photocatalysis

Scientific Field

Environmental Science and Materials Engineering

Application Summary

Titanium Oxysulfate is used as a precursor for synthesizing Titanium Dioxide (TiO₂), which is a widely recognized photocatalyst. TiO₂ is utilized for environmental cleanup, water treatment, and as a self-cleaning agent due to its ability to degrade organic pollutants under UV light.

Methods of Application

The synthesis involves hydrothermal reactions, water leaching, and sulfuric acid leaching to convert ilmenite into TiOSO₄ precursor. Parameters like reaction time, temperature, and acid concentration are optimized for effective conversion.

Results Summary

The process enhances the titanium content in TiOSO₄, with the concentration of titanium in the filtrate increasing from 4394.32 to 7868.82 ppm. This high titanium content is crucial for the formation of stable TiO₂ solutions used in photocatalytic applications.

Solar Cell Fabrication

Scientific Field

Renewable Energy Technology

Application Summary

TiOSO₄ serves as a precursor in the production of dye-sensitized solar cells (DSSCs). DSSCs are a cost-effective alternative to traditional silicon-based solar cells, with TiOSO₄ contributing to the semiconductor layer.

Methods of Application

The precursor is processed to form a TiO₂ layer on a conductive substrate, which is then sensitized with dye molecules. The efficiency of DSSCs depends on the crystalline structure and surface area of the TiO₂ layer derived from TiOSO₄.

Results Summary

The synthesized TiO₂ from TiOSO₄ shows enhanced electron transport and light absorption, leading to improved efficiency of the solar cells. The exact efficiency metrics would depend on the specific methods and materials used in the fabrication process.

Water Splitting for Hydrogen Production

Scientific Field

Sustainable Energy and Chemical Engineering

Application Summary

TiOSO₄ is used to synthesize TiO₂ for water-splitting applications, which is a method to produce hydrogen fuel. The photocatalytic properties of TiO₂ facilitate the splitting of water molecules into hydrogen and oxygen under sunlight.

Methods of Application

The TiOSO₄ precursor undergoes similar synthesis processes as in photocatalysis, with the focus on producing TiO₂ with high surface area and optimal band gap for effective water splitting.

Results Summary

The use of TiOSO₄ leads to TiO₂ with properties that enhance the water-splitting efficiency, contributing to the generation of hydrogen as a clean energy source. Quantitative results would include the rate of hydrogen production and energy conversion efficiency.

Synthesis of Mesoporous Particles

Scientific Field

Nanotechnology and Material Science

Application Summary

TiOSO₄ is utilized in the preparation of mesoporous titania particles, which have applications in drug delivery, sensors, and catalysis due to their high surface area and porosity.

Methods of Application

The synthesis involves the use of TiOSO₄ as a water-soluble precursor, followed by processes like sol-gel synthesis, peptization, and calcination to form mesoporous structures.

Results Summary

The resulting mesoporous titania particles exhibit anatase-type crystalline walls and high surface area, which are desirable traits for their intended applications. The synthesis parameters are adjusted to control the pore size and distribution.

Degradation of Organic Pollutants

Scientific Field

Environmental Chemistry

Application Summary

TiOSO₄-derived TiO₂ is used for the degradation of organic pollutants like chlorophenols in water. This application is crucial for water purification and treatment processes.

Methods of Application

The TiO₂ synthesized from TiOSO₄ is used as a catalyst in UV photocatalytic reactors. The activity of the catalyst is influenced by factors such as pH, temperature, and calcination conditions during synthesis.

Results Summary

The TiO₂ shows high activity in degrading pollutants, with the highest activity observed for powders prepared at specific pH and calcination temperatures. The degradation efficiency and rate are key quantitative metrics.

Synthesis of Doped TiO₂ Nanoparticles

Scientific Field

Nanotechnology and Photocatalysis

Application Summary

TiOSO₄ is used as a precursor for synthesizing Nb-doped TiO₂ nanoparticles. Doping TiO₂ with elements like Nb can enhance its photocatalytic properties and expand its applications.

Methods of Application

The synthesis involves the incorporation of niobium during the TiOSO₄ processing to form Nb-doped TiO₂. Parameters such as dopant concentration and synthesis temperature are critical.

Results Summary

The Nb-doped TiO₂ nanoparticles exhibit improved photocatalytic activity and stability. Quantitative data would include the degradation rates of various pollutants and the photocatalytic efficiency under different light conditions.

These applications highlight the versatility of TiOSO₄ in scientific research, particularly in fields related to environmental sustainability and advanced materials. The detailed methods and results for each application demonstrate the potential of TiOSO₄ to contribute to innovative solutions in these areas.

Synthesis of Freeze-Dried Titania Foams

Scientific Field

Material Science and Engineering

Application Summary

Titanium Oxysulfate is used to synthesize freeze-dried titania foams, which are lightweight materials with potential applications in insulation, filtration, and as catalyst supports.

Methods of Application

The synthesis involves the use of a sol-gel process where TiOSO₄ is mixed with a polymer template and then freeze-dried to create a foam structure. The process parameters include the concentration of TiOSO₄, the type of polymer used, and the freeze-drying conditions.

Results Summary

The resulting titania foams have a highly porous structure with good mechanical strength. The specific surface area and pore volume are key metrics, with values typically in the range of hundreds of m²/g and 0.1-1 cm³/g, respectively.

Preparation of Amorphous Titanium Oxide Hollow Microspheres

Scientific Field

Nanotechnology and Material Chemistry

Application Summary

TiOSO₄ is instrumental in the preparation of stable amorphous titanium oxide hollow microspheres, which have applications in drug delivery systems and as photocatalysts.

Methods of Application

The method involves hydrothermal treatment of TiOSO₄ with a suitable template, followed by calcination to remove the template, leaving behind hollow titanium oxide spheres.

Results Summary

The hollow microspheres exhibit high surface area and stability, making them suitable for their intended applications. The uniformity of the sphere size and wall thickness are important parameters, often controlled within nanometer precision.

Oxidation of Organic Compounds

Scientific Field

Organic Chemistry and Environmental Science

Application Summary

TiOSO₄-derived photocatalysts are used for the oxidation of organic compounds, such as the conversion of trans-ferulic acid to vanillin, which is an important flavoring agent.

Methods of Application

The photocatalytic oxidation involves irradiating a TiOSO₄-based catalyst under UV light in the presence of the organic compound. The reaction conditions include catalyst loading, light intensity, and reaction time.

Results Summary

The process results in the selective oxidation of trans-ferulic acid to vanillin with high yield and purity. The conversion rate and selectivity are critical quantitative data, often exceeding 90% and 80%, respectively.

Pigment Production for Paints and Dyes

Scientific Field

Industrial Chemistry and Materials Science

Application Summary

Titanium Oxysulfate is used in the production of pigments for paints and dyes due to its bright white color and high refractive index.

Methods of Application

TiOSO₄ is processed to produce titanium dioxide pigments, which are then incorporated into paints and dyes. The production process includes steps like precipitation, calcination, and milling to achieve the desired pigment properties.

Results Summary

The pigments produced from TiOSO₄ provide excellent coverage, brightness, and durability in paints and dyes. The quality of the pigment is assessed based on parameters like particle size distribution, whiteness index, and tinting strength.

Catalyst for Chemical Reactions

Scientific Field

Catalysis and Chemical Engineering

Application Summary

TiOSO₄ is used as a catalyst or catalyst precursor for various chemical reactions, including polymerization and oxidation reactions.

Results Summary

The use of TiOSO₄ as a catalyst leads to increased reaction rates and improved product yields. The performance of the catalyst is evaluated based on metrics like turnover frequency (TOF) and selectivity.

Environmental Remediation

Scientific Field

Environmental Science and Engineering

Application Summary

TiOSO₄-based materials are employed in environmental remediation, particularly in the removal of heavy metals and other contaminants from water and soil.

Methods of Application

The remediation process may involve the use of TiOSO₄-derived materials as adsorbents or as components in filtration systems. The effectiveness is influenced by factors such as pH, contact time, and adsorbent dosage.

Results Summary

The materials show high adsorption capacity for various contaminants, with removal efficiencies often exceeding 90%. The adsorption capacity and kinetics are important quantitative metrics, with values typically reported in mg/g and min⁻¹, respectively.